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Compound of Interest

Compound Name: 5-Methyl-2-nitrobenzoic acid

Cat. No.: B147198

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 5-Methyl-2-nitrobenzoic acid are paramount for ensuring
laboratory safety and environmental protection. This guide provides a detailed, step-by-step
procedure for the safe disposal of this compound, synthesized from current safety data sheets
and chemical handling protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes a dust mask (type N95 or equivalent), eye shields, and chemical-
resistant gloves. Work should be conducted in a well-ventilated area, such as a chemical fume
hood, to avoid inhalation of dust.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Methyl-2-nitrobenzoic acid, which
is essential for its safe handling and storage.
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Property Value Source
CAS Number 3113-72-2

Molecular Weight 181.15 g/mol

Melting Point 134-136 °C

Storage Class Code 11 (Combustible Solids)

Water Solubility Insoluble [2]

Step-by-Step Disposal Protocol

The disposal of 5-Methyl-2-nitrobenzoic acid must comply with local, regional, and national
hazardous waste regulations.[3] The following protocol outlines the general steps for its safe
disposal.

1. Small Spills and Residual Material Cleanup:

« Initial Containment: For small spills, first remove all sources of ignition as the compound is
likely combustible.[2]

o Dampening: Dampen the solid spill material with 60-70% ethanol to prevent dust formation.

[2]

o Collection: Carefully transfer the dampened material into a suitable, labeled container for
chemical waste.[2][3] Use absorbent paper dampened with 60-70% ethanol to pick up any
remaining residue.[2]

o Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol, followed by
a thorough washing with a soap and water solution.[2]

o Waste Sealing: Seal the absorbent paper and any contaminated items, such as gloves, in a
vapor-tight plastic bag for eventual disposal.[2]

2. Bulk Chemical Disposal:
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o Waste Collection: Unused or waste 5-Methyl-2-nitrobenzoic acid should be collected in a
suitable, closed, and properly labeled container.[3][4]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[4]

» Professional Disposal: Dispose of the contents and the container through an approved waste
disposal plant.[4] Do not release the chemical into the environment or flush it down the drain.

[3114]

Experimental Workflow and Decision Making

The following diagrams illustrate the logical workflow for handling spills and the overall disposal
decision-making process for 5-Methyl-2-nitrobenzoic acid.

Click to download full resolution via product page

Figure 1: Spill Cleanup Workflow
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Figure 2: Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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